Cas no 874788-10-0 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 874788-10-0
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 5949685
• PubChem ID: 16274644
• Update Time: 2025-06-12

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide
• AKOS024659387
• SMR000811093
• CHEMBL1896536
• MLS001234762
• N-(1,1-dioxothiolan-3-yl)-2,5-dimethylbenzenesulfonamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,5-dimethylbenzenesulfonamide
• 874788-10-0
• Z45510167
• F2547-0099

• Inchi： 1S/C12H17NO4S2/c1-9-3-4-10(2)12(7-9)19(16,17)13-11-5-6-18(14,15)8-11/h3-4,7,11,13H,5-6,8H2,1-2H3
• InChI Key： TUZPKPPVPCZDSG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NS(C1C=C(C)C=CC=1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 303.05990037g/mol
• Monoisotopic Mass: 303.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.1Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 874788-10-0)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide, with the CAS number 874788-10-0, is a specialized sulfonamide derivative gaining attention in pharmaceutical and chemical research. This compound features a unique thiolane ring structure combined with a dimethylbenzene sulfonamide moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular stability and bioavailability, which are critical factors in modern therapeutic development.

The compound's sulfonamide group is a key functional element, often associated with antibacterial and anti-inflammatory properties. This has led to its exploration in targeting enzyme inhibition, particularly in pathways involving cyclooxygenase (COX) and carbonic anhydrase. Recent studies highlight its potential as a scaffold for novel inhibitors, aligning with the growing demand for precision medicine and targeted therapies. Its CAS no. 874788-10-0 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic chemistry perspective, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide exemplifies advancements in heterocyclic compound design. The thiolane-1,1-dioxide core contributes to its electrophilic reactivity, enabling diverse derivatization strategies. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums. Users often query its synthesis protocols and solubility profiles, underscoring its practical challenges and opportunities.

Environmental and green chemistry trends have also influenced research on this compound. Its low ecotoxicity profile, compared to traditional sulfonamides, makes it a candidate for sustainable chemical processes. Discussions on platforms like ResearchGate frequently address its biodegradability and waste reduction potential, resonating with global ESG (Environmental, Social, and Governance) priorities. The CAS no. 874788-10-0 is thus a bridge between innovation and sustainability.

In analytical chemistry, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide is analyzed via HPLC and mass spectrometry due to its distinct UV absorption and fragmentation patterns. These techniques are pivotal for quality control in pharmaceutical manufacturing, a sector increasingly reliant on high-throughput screening. Searches for its spectral data and chromatographic conditions are common, reflecting its role in method development.

Looking ahead, this compound's versatility positions it as a focal point for multi-disciplinary research. Whether in drug formulation, catalysis, or material engineering, its CAS no. 874788-10-0 symbolizes the convergence of chemistry and innovation. As AI-driven molecular modeling accelerates, expect deeper insights into its pharmacokinetics and industrial scalability—topics already trending in scientific literature.